Cas no 892359-66-9 (1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane)

• Product Name: 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane
• CAS No: 892359-66-9
• MF: C₂₁H₁₉ClFN₅
• MW: 395.860466241837
• CID: 5439965
• Update Time: 2025-08-04

1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane Chemical and Physical Properties

Names and Identifiers

• 5-(azepan-1-yl)-7-chloro-3-(3-fluorophenyl)triazolo[1,5-a]quinazoline
• 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane

• Inchi： 1S/C21H19ClFN5/c22-15-8-9-18-17(13-15)20(27-10-3-1-2-4-11-27)24-21-19(25-26-28(18)21)14-6-5-7-16(23)12-14/h5-9,12-13H,1-4,10-11H2
• InChI Key： JZLIDZRCYYZCLQ-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(F)=C3)=C1N=C(N1CCCCCC1)C1=C2C=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane

Professional Introduction to Compound with CAS No. 892359-66-9 and Product Name: 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane

The compound identified by the CAS number 892359-66-9 and the product name 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity of this compound, featuring a triazolo-aquinazoline core linked to an azepane ring, makes it a promising candidate for further investigation in various therapeutic areas.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of triazolo-aquinazoline derivatives in developing novel pharmacological agents. The presence of both chloro and fluorophenyl substituents in the molecular structure suggests that this compound may exhibit unique biochemical properties. The chloro group at the 7-position and the fluorophenyl moiety at the 3-position are strategically positioned to interact with biological targets, potentially modulating enzyme activity or receptor binding. These features are particularly relevant in the context of designing small-molecule inhibitors for diseases such as cancer, inflammation, and neurological disorders.

The azepane ring component of the molecule contributes to its overall stability and bioavailability, making it a suitable candidate for further development into a drug candidate. Azepane derivatives are known for their favorable pharmacokinetic properties, including good solubility and metabolic stability. This characteristic is crucial for ensuring that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby enhancing its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a critical role in numerous cellular processes, including cell growth, differentiation, and apoptosis. By modulating kinase activity, compounds like 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane could potentially be developed into treatments for conditions such as cancer and inflammatory diseases. Preliminary studies have suggested that similar triazolo-aquinazoline derivatives exhibit inhibitory effects on various kinases, making this compound a promising lead for further investigation.

In addition to its kinase inhibitory properties, this compound may also possess anti-inflammatory effects. Chronic inflammation is associated with a wide range of diseases, including cardiovascular disease, diabetes, and autoimmune disorders. By targeting inflammatory pathways, compounds like this could offer new therapeutic strategies for managing these conditions. The fluorophenyl substituent is particularly interesting in this context, as fluorinated aromatic compounds are known to enhance binding affinity and metabolic stability.

The synthesis of 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective reactions to construct the triazolo-aquinazoline core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents at specific positions within the molecule. These synthetic methodologies highlight the growing sophistication of modern pharmaceutical chemistry and its ability to produce complex molecules with high precision.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for developing novel agrochemicals and biocides. In agriculture, such compounds could be used to protect crops from pests and pathogens while minimizing environmental impact. This dual application potential underscores the versatility of heterocyclic chemistry in addressing challenges across multiple sectors.

Future research on 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane will focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying various parts of the molecule, researchers can identify structural features that enhance potency, selectivity, and bioavailability. Computational modeling techniques will also play a crucial role in predicting how different modifications will affect the compound's biological activity.

Additionally, preclinical studies will be essential for evaluating the safety and efficacy of this compound before it can be considered for clinical trials. These studies will involve both in vitro assays to assess biochemical activity and in vivo models to evaluate pharmacological effects in living organisms. The results of these studies will provide valuable insights into the potential therapeutic applications of 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-ylazepane and guide its further development.

In conclusion,1-7-chloro-3-(3-fluorophenyl)-1,2，